Cas no 2229432-78-2 (methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate)

• Product Name: methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate
• CAS No: 2229432-78-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6027949
• PubChem ID: 165610995
• Update Time: 2025-07-17

methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate
• 2229432-78-2
• methyl 5-[(pyrrolidin-3-yl)methyl]thiophene-3-carboxylate
• EN300-1744080

• Inchi： 1S/C11H15NO2S/c1-14-11(13)9-5-10(15-7-9)4-8-2-3-12-6-8/h5,7-8,12H,2-4,6H2,1H3
• InChI Key： AUZJWNDRNGJTGR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC1CNCC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate

Introduction to Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate (CAS No. 2229432-78-2)

Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate, identified by its CAS number 2229432-78-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate incorporates a thiophene ring substituted with a pyrrolidin-3-yl moiety and a carboxylate ester group at the 3-position. This unique structural arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of various bioactive molecules. The presence of the pyrrolidin-3-yl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Furthermore, the ester functionality provides a site for further chemical modification, allowing for the development of libraries of derivatives with tailored pharmacological profiles.

One of the most compelling aspects of Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate is its potential application in the field of oncology. Thiophene derivatives have been extensively studied for their anti-cancer properties, and modifications to the core structure can enhance their efficacy and selectivity. The pyrrolidin-3-yl group, in particular, has been shown to improve binding affinity to certain protein targets, making it an attractive moiety for drug design.

Recent research has highlighted the importance of thiophene-based compounds in addressing neurological disorders. Studies have demonstrated that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects. The structural features of Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate make it a promising candidate for further investigation in this area. Its ability to interact with central nervous system receptors could lead to the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidin-3-yl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and industrial purposes.

In addition to its pharmaceutical applications, Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate has potential uses in materials science. Thiophene derivatives are known for their electronic properties, which make them suitable for applications in organic semiconductors and optoelectronic devices. The presence of the pyrrolidin-3-yl group can influence these properties, leading to novel materials with enhanced performance characteristics.

The regulatory landscape for thiophene derivatives is continually evolving, reflecting their growing importance in drug discovery and development. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy. As new synthetic routes are developed and more data becomes available on the pharmacological properties of these compounds, regulatory bodies will likely update their recommendations accordingly.

In conclusion, Methyl 5-(pyrrolidin-3-yl)methylthiophene-3-carboxylate (CAS No. 2229432-78-2) is a versatile compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it an attractive scaffold for drug design, particularly in oncology and neurology. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.